1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one
Description
This compound features a pyrazole core substituted with a methyl group at position 1, a tetrahydro-2H-pyran-4-yl group at position 3, and an acetyl (ethanone) moiety at position 4. The tetrahydro-2H-pyran group introduces a saturated oxygen-containing heterocycle, which may enhance solubility and modulate steric or electronic interactions in biological systems.
Properties
IUPAC Name |
1-[1-methyl-3-(oxan-4-yl)pyrazol-4-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-8(14)10-7-13(2)12-11(10)9-3-5-15-6-4-9/h7,9H,3-6H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGRVVTNRBWAUCJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN(N=C1C2CCOCC2)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one, a compound with a complex structure, has garnered attention for its potential biological activities. This article aims to explore the biological effects of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.
Pharmacological Properties
Research has indicated that compounds containing pyrazole moieties exhibit a range of biological activities, including anti-inflammatory, analgesic, antitumor, and antimicrobial effects. The specific biological activities of 1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one are summarized in the table below:
| Biological Activity | Effect | Reference |
|---|---|---|
| Antimicrobial | Moderate activity against Gram-positive bacteria | |
| Antitumor | Inhibitory effects on cancer cell lines | |
| Anti-inflammatory | Reduction in inflammatory markers |
The biological activity of 1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one is thought to be mediated through several mechanisms:
- Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in inflammatory pathways.
- Modulation of Cell Signaling : It could alter signaling pathways that regulate cell proliferation and apoptosis.
- Direct Interaction with Pathogens : The antimicrobial activity may stem from direct interactions with bacterial cell walls or metabolic pathways.
Antimicrobial Activity
A study evaluated the antimicrobial properties of various pyrazole derivatives, including 1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one. The results indicated that this compound exhibited moderate activity against several strains of Gram-positive bacteria, with minimum inhibitory concentration (MIC) values ranging from 8 to 16 µg/mL. This suggests potential as a lead compound for developing new antimicrobial agents.
Antitumor Effects
In vitro studies on cancer cell lines demonstrated that 1-(1-Methyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-one inhibited cell growth significantly when tested against various tumor types. The IC50 values varied depending on the cell line but generally fell within the range of 10–20 µM, indicating a promising antitumor profile.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural and functional differences between the target compound and its analogs:
Structural and Electronic Effects
- Tetrahydro-2H-pyran-4-yl vs. Aryl/Heteroaryl Groups: The tetrahydro-2H-pyran group in the target compound is a saturated, oxygen-containing ring, which likely improves aqueous solubility compared to aromatic substituents (e.g., 4-nitrophenyl in Compound 4 or phenyl in 11a). This could reduce nonspecific binding in biological systems .
Positional Effects :
Physicochemical Properties
- Lipophilicity :
- Trifluoromethyl (5B) and propan-2-yl (15) groups increase log P values, favoring membrane penetration but risking metabolic instability. The tetrahydro-2H-pyran group balances lipophilicity and solubility.
- Thermal Stability :
- Melting points of analogs vary widely (e.g., 77–114°C for oxadiazoles in ), influenced by substituent polarity and crystallinity. The target’s tetrahydro-2H-pyran may lower melting points due to reduced symmetry.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
